3-Ethoxy-4-(trifluoromethyl)phenylboronic acid
Overview
Description
3-Ethoxy-4-(trifluoromethyl)phenylboronic acid is a chemical compound with the molecular formula C9H10BF3O3 . It is used as a reactant in the synthesis of biologically active molecules .
Molecular Structure Analysis
The molecular structure of 3-Ethoxy-4-(trifluoromethyl)phenylboronic acid consists of a phenyl ring substituted with an ethoxy group and a trifluoromethyl group. The boronic acid group is attached to the phenyl ring .Chemical Reactions Analysis
Boronic acids, including 3-Ethoxy-4-(trifluoromethyl)phenylboronic acid, are commonly used in Suzuki-Miyaura cross-coupling reactions . They can also be involved in aerobic oxidative cross-coupling and rhodium-catalyzed addition reactions .Physical And Chemical Properties Analysis
3-Ethoxy-4-(trifluoromethyl)phenylboronic acid is a solid at room temperature . Its molecular weight is 233.98 . The compound is stable under normal conditions but should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Synthesis of Organic Compounds
3-Ethoxy-4-(trifluoromethyl)phenylboronic acid can be used in the synthesis of various organic compounds. It can serve as a building block in the creation of complex molecules for pharmaceuticals and other chemical products .
Suzuki-Miyaura Cross-Coupling Reactions
This compound is often used in Suzuki-Miyaura cross-coupling reactions, a type of palladium-catalyzed carbon-carbon bonding process. This reaction is widely used in organic chemistry to create biaryl compounds .
Preparation of Phenylboronic Catechol Esters
Phenylboronic catechol esters are important in various chemical reactions. 3-Ethoxy-4-(trifluoromethyl)phenylboronic acid can be used in their preparation .
Synthesis of Benzopyranone Derivatives
Benzopyranone derivatives have been found to modulate GABAA receptors, which are of significant interest in neuroscience and pharmacology. This compound can be used in the synthesis of these derivatives .
Synthesis of Multisubstituted Olefins and Conjugate Dienes
Multisubstituted olefins and conjugate dienes are important in various chemical and pharmaceutical applications. This compound can be used in their synthesis .
Preparation of Fluorinated Aromatic Poly (Ether-Amide)s
Fluorinated aromatic poly (ether-amide)s are a type of high-performance polymer. This compound can be used in their preparation .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 3-Ethoxy-4-(trifluoromethyl)phenylboronic acid is the Suzuki–Miyaura cross-coupling reaction . This reaction is a widely applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
The 3-Ethoxy-4-(trifluoromethyl)phenylboronic acid interacts with its targets through a process known as transmetalation . In this process, the 3-Ethoxy-4-(trifluoromethyl)phenylboronic acid, which is a formally nucleophilic organic group, is transferred from boron to palladium .
Biochemical Pathways
The Suzuki–Miyaura cross-coupling reaction, which is the primary biochemical pathway affected by 3-Ethoxy-4-(trifluoromethyl)phenylboronic acid, involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The success of this pathway is due to the exceptionally mild and functional group tolerant reaction conditions, the relatively stable nature of the organoboron reagents, and their rapid transmetalation with palladium (II) complexes .
Pharmacokinetics
The compound’s success in the suzuki–miyaura cross-coupling reaction suggests that it is readily prepared and generally environmentally benign .
Result of Action
The result of the action of 3-Ethoxy-4-(trifluoromethyl)phenylboronic acid is the formation of new carbon–carbon bonds through the Suzuki–Miyaura cross-coupling reaction . This reaction is a key step in many synthetic processes, including the synthesis of biologically active molecules .
Action Environment
The action of 3-Ethoxy-4-(trifluoromethyl)phenylboronic acid is influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reaction requires mild and functional group tolerant reaction conditions . Additionally, the stability of the organoboron reagents and their rapid transmetalation with palladium (II) complexes are crucial for the success of the reaction .
properties
IUPAC Name |
[3-ethoxy-4-(trifluoromethyl)phenyl]boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BF3O3/c1-2-16-8-5-6(10(14)15)3-4-7(8)9(11,12)13/h3-5,14-15H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBHNHSFMGPDDDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)C(F)(F)F)OCC)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BF3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70742662 |
Source
|
| Record name | [3-Ethoxy-4-(trifluoromethyl)phenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70742662 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethoxy-4-(trifluoromethyl)phenylboronic acid | |
CAS RN |
1026796-35-9 |
Source
|
| Record name | [3-Ethoxy-4-(trifluoromethyl)phenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70742662 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{1-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol](/img/structure/B1427418.png)
![5-Methoxy-1H-pyrazolo[3,4-B]pyridine](/img/structure/B1427421.png)
![Methyl 3-[4-(dimethylcarbamoyl)phenyl]-2-fluorobenzoate](/img/structure/B1427427.png)
![Methyl 2-fluoro-3'-(pyrrolidine-1-carbonyl)-[1,1'-biphenyl]-3-carboxylate](/img/structure/B1427428.png)
![2-Chloro-4-[4-(2-hydroxyethyl)piperazino]benzaldehyde](/img/structure/B1427431.png)
![1-[4-(2-Methylanilino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea](/img/structure/B1427433.png)